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Compound of Interest

Compound Name: 2-Chlorophenyl cyclopropyl ketone

CAS No.: 149914-81-8

Cat. No.: B115273

Get Quote

An In-depth Technical Guide to 2-Chlorophenyl
Cyclopropyl Ketone
Introduction
2-Chlorophenyl cyclopropyl ketone is a synthetic organic compound featuring a cyclopropyl

group and a 2-chlorophenyl substituent attached to a carbonyl carbon. This molecule belongs

to the broader class of aryl cyclopropyl ketones, which are recognized for their unique chemical

reactivity and significant potential as building blocks in organic synthesis and medicinal

chemistry. The inherent ring strain of the cyclopropyl moiety, combined with the electronic

influence of the aryl ketone, imparts these molecules with versatile reactivity, allowing for a

range of chemical transformations.[1][2]

The cyclopropyl group is a valuable motif in drug discovery, known for its ability to introduce

conformational rigidity and favorable metabolic properties into bioactive molecules.[3][4] Aryl

cyclopropyl ketones, including the 2-chloro substituted variant, serve as key intermediates in

the synthesis of more complex molecular architectures, particularly five-membered

carbocycles, which are prevalent in numerous pharmaceuticals and natural products.[1] This
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guide provides a comprehensive overview of the synthesis, properties, reactivity, and

applications of 2-Chlorophenyl cyclopropyl ketone, with a focus on its utility for researchers

and professionals in drug development.

Physicochemical Properties
The fundamental properties of 2-Chlorophenyl cyclopropyl ketone are summarized in the

table below. This data is essential for its handling, characterization, and use in chemical

reactions.

Property Value Source

CAS Number 149914-81-8 [5]

Molecular Formula C₁₀H₉ClO [5]

Molecular Weight 180.63 g/mol [5]

IUPAC Name
(2-Chlorophenyl)

(cyclopropyl)methanone
N/A

SMILES Code
O=C(C1=CC=CC=C1Cl)C2CC

2
[5]

Synthesis of Aryl Cyclopropyl Ketones
The synthesis of aryl cyclopropyl ketones can be achieved through several established

methods in organic chemistry. A prevalent and robust method is the Corey-Chaykovsky

reaction, which involves the cyclopropanation of an α,β-unsaturated ketone.[2]

General Synthetic Protocol: Corey-Chaykovsky
Cyclopropanation
This protocol describes a general procedure for the synthesis of aryl cyclopropyl ketones from

the corresponding chalcones (1-aryl-3-phenyl-2-propen-1-ones).

Materials:

Appropriate α,β-unsaturated ketone (enone)
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Trimethylsulfoxonium iodide

Sodium hydride (NaH)

Anhydrous solvent (e.g., Dimethyl sulfoxide - DMSO, or Tetrahydrofuran - THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Step-by-Step Methodology:

Ylide Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,

nitrogen or argon), suspend trimethylsulfoxonium iodide in the anhydrous solvent.

Add sodium hydride portion-wise to the suspension at room temperature. The mixture is

typically stirred for 1-2 hours to allow for the formation of the sulfur ylide

(dimethylsulfoxonium methylide).

Cyclopropanation: Dissolve the α,β-unsaturated ketone in the anhydrous solvent and add it

dropwise to the ylide solution.

The reaction mixture is stirred at room temperature and monitored by Thin Layer

Chromatography (TLC) for the consumption of the starting material.

Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous

NH₄Cl solution.

Extract the aqueous layer with ethyl acetate.
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Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄,

and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to afford the

desired aryl cyclopropyl ketone.[2]

Corey-Chaykovsky Cyclopropanation Workflow
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Corey-Chaykovsky Cyclopropanation Workflow
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Chemical Reactivity and Mechanistic Insights
Aryl cyclopropyl ketones are valuable synthetic intermediates due to the unique reactivity of the

strained cyclopropyl ring. They can undergo a variety of transformations, most notably ring-

opening reactions, which can be initiated by acids, reducing agents, or transition metals.[2][6]

Acid-Catalyzed Ring-Opening
Under acidic conditions, the carbonyl oxygen is protonated, which activates the cyclopropane

ring towards cleavage. The ring opens to form the most stable carbocation intermediate, which

is subsequently trapped by a nucleophile. The regioselectivity of the ring-opening is governed

by the electronic properties of the substituents on the cyclopropyl ring. For aryl cyclopropyl

ketones, cleavage typically occurs at the bond that allows for the formation of the most

stabilized carbocation.[6]

Photocatalytic [3+2] Cycloadditions
Aryl cyclopropyl ketones are excellent substrates for visible-light photoredox catalysis. This

modern synthetic method allows for the formal [3+2] cycloaddition with alkenes and alkynes,

providing access to highly substituted cyclopentanes and cyclopentenes.[1][7][8] The reaction

is initiated by a one-electron reduction of the ketone to a radical anion, which then undergoes

ring-opening to form a distonic radical anion. This intermediate can then engage in a stepwise

cycloaddition with a suitable partner.[1][9]
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Photocatalytic [3+2] Cycloaddition Mechanism
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Simplified Mechanism of Photocatalytic [3+2] Cycloaddition
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A computational study on the reactivity of phenyl cyclopropyl ketones has shown that ortho-

substituted derivatives, such as 2-chlorophenyl cyclopropyl ketone, can exhibit enhanced

reactivity. This is attributed to a balance between moderate conjugation, which promotes the

fragmentation of the cyclopropyl ring, and the pre-twisted nature of the ortho-substituted phenyl

group, which facilitates the subsequent radical trapping step.[10]

Applications in Research and Drug Development
The cyclopropyl group is a highly sought-after motif in medicinal chemistry due to its unique

steric and electronic properties. Its incorporation into drug candidates can lead to

improvements in potency, metabolic stability, and other pharmacokinetic properties.[3][4]

While specific applications of 2-Chlorophenyl cyclopropyl ketone are not extensively

documented in publicly available literature, its value lies in its potential as a versatile

intermediate for the synthesis of more complex molecules with potential biological activity. The

methodologies described above, particularly the photocatalytic cycloadditions, enable the

construction of densely functionalized cyclopentane rings, which are core structures in many

therapeutic agents.[1][9]

The aryl cyclopropyl ketone moiety is a key component in the enantiocontrolled synthesis of

these complex structures, highlighting the importance of compounds like 2-Chlorophenyl
cyclopropyl ketone in modern drug discovery programs.[9]

Analytical Characterization
The characterization of 2-Chlorophenyl cyclopropyl ketone and related compounds relies on

standard analytical techniques in organic chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure, including the presence of the cyclopropyl and 2-chlorophenyl groups.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass and confirm the elemental composition. Gas chromatography-

mass spectrometry (GC-MS) can be used for purity assessment and identification in complex

mixtures.[11]
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Chromatography: High-performance liquid chromatography (HPLC) is a standard method for

assessing the purity of the compound. Preparative HPLC can be used for its purification.[11]

Safety and Handling
Specific safety data for 2-Chlorophenyl cyclopropyl ketone is not readily available.

Therefore, it is prudent to handle this compound with the same precautions as other structurally

related laboratory chemicals. Based on safety data for similar compounds, the following

precautions should be taken:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Handling: Avoid inhalation, ingestion, and contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.

Conclusion
2-Chlorophenyl cyclopropyl ketone is a valuable synthetic building block with significant

potential in organic synthesis and medicinal chemistry. Its unique chemical structure, featuring

a strained cyclopropyl ring and an electronically influential 2-chlorophenyl group, allows for a

range of chemical transformations, most notably in the construction of complex carbocyclic

frameworks. While specific applications of this compound are still emerging, its role as a

versatile intermediate in the synthesis of novel molecules for drug discovery and other

applications is clear. The continued development of synthetic methodologies, such as

photocatalysis, will undoubtedly expand the utility of 2-Chlorophenyl cyclopropyl ketone and

other aryl cyclopropyl ketones in the years to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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